Cas no 2228084-85-1 (tert-butyl N-{3-2-(1-aminocyclopropyl)ethyloxolan-3-yl}carbamate)

• Product Name: tert-butyl N-{3-2-(1-aminocyclopropyl)ethyloxolan-3-yl}carbamate
• CAS No: 2228084-85-1
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 6212628
• PubChem ID: 165674164
• Update Time: 2025-06-15

tert-butyl N-{3-2-(1-aminocyclopropyl)ethyloxolan-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-2-(1-aminocyclopropyl)ethyloxolan-3-yl}carbamate
• tert-butyl N-{3-[2-(1-aminocyclopropyl)ethyl]oxolan-3-yl}carbamate
• 2228084-85-1
• EN300-1882662

• Inchi： 1S/C14H26N2O3/c1-12(2,3)19-11(17)16-14(8-9-18-10-14)7-6-13(15)4-5-13/h4-10,15H2,1-3H3,(H,16,17)
• InChI Key： QFBPOONAPBCMRX-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(CCC1(CC1)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 270.19434270g/mol
• Monoisotopic Mass: 270.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{3-2-(1-aminocyclopropyl)ethyloxolan-3-yl}carbamate

Comprehensive Overview of tert-butyl N-{3-2-(1-aminocyclopropyl)ethyloxolan-3-yl}carbamate (CAS No. 2228084-85-1)

The compound tert-butyl N-{3-2-(1-aminocyclopropyl)ethyloxolan-3-yl}carbamate (CAS No. 2228084-85-1) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl ring and a carbamate group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its role in drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways.

One of the key features of tert-butyl N-{3-2-(1-aminocyclopropyl)ethyloxolan-3-yl}carbamate is its versatility. The presence of the tert-butyl group enhances its stability, while the aminocyclopropyl moiety contributes to its reactivity. This combination allows for selective modifications, making it a preferred choice for medicinal chemists. Recent studies have explored its application in developing inhibitors for proteases and kinases, which are critical in treating diseases like cancer and inflammation.

In the context of green chemistry, this compound has garnered attention for its potential to reduce synthetic steps in complex molecule production. The oxolan-3-yl ring system offers a rigid framework that can improve the pharmacokinetic properties of drug candidates. As sustainability becomes a priority in the chemical industry, tert-butyl N-{3-2-(1-aminocyclopropyl)ethyloxolan-3-yl}carbamate is being evaluated for its efficiency in atom-economical reactions.

The synthesis of tert-butyl N-{3-2-(1-aminocyclopropyl)ethyloxolan-3-yl}carbamate often involves multi-step protocols, including Boc protection and cyclization strategies. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to optimize yields and reduce reaction times. These innovations align with the growing demand for scalable and cost-effective manufacturing processes in the pharmaceutical sector.

From a regulatory perspective, tert-butyl N-{3-2-(1-aminocyclopropyl)ethyloxolan-3-yl}carbamate is not classified as a hazardous substance, making it safer to handle in laboratory settings. However, proper storage conditions, such as protection from moisture and light, are recommended to maintain its integrity. Analytical methods like HPLC and NMR are routinely used to characterize its purity and confirm its structural identity.

The growing interest in small molecule therapeutics has further highlighted the importance of this compound. Its ability to serve as a building block for peptidomimetics and heterocyclic derivatives positions it as a key player in modern drug design. Additionally, its compatibility with click chemistry and bioorthogonal reactions opens new avenues for targeted drug delivery systems.

In summary, tert-butyl N-{3-2-(1-aminocyclopropyl)ethyloxolan-3-yl}carbamate (CAS No. 2228084-85-1) is a multifaceted compound with broad applications in life sciences. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the development of next-generation therapeutics. As the scientific community continues to explore its potential, this molecule is expected to play a pivotal role in advancing precision medicine and sustainable chemistry.